2-(Cyclohexyloxy)-3-iodophenol

• Molecular Formula: C12H15IO2
• Molecular Weight: 318.15 g/mol
• IUPAC Name: 2-cyclohexyloxy-3-iodophenol
• InChI: InChI=1S/C12H15IO2/c13-10-7-4-8-11(14)12(10)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
• InChI Key: QTBAYLQPJMINRG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC=C2I)O

Description

This compound combines a phenol backbone with a cyclohexyloxy group at position 2 and an iodine atom at position 3. Such substitutions are critical for modulating reactivity, solubility, and biological activity. Below, we compare this compound with similar derivatives from the evidence, focusing on substituent effects, molecular features, and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)-3-iodophenol typically involves the iodination of a phenol derivative followed by the introduction of a cyclohexyloxy group. One common method is the reaction of 3-iodophenol with cyclohexanol in the presence of a suitable catalyst under controlled conditions. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethyl sulfoxide (DMSO) to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-(Cyclohexyloxy)-3-iodophenol may involve large-scale batch reactions with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)-3-iodophenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The iodine atom can be reduced to form deiodinated products.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenol group can yield quinones, while reduction of the iodine atom can produce deiodinated phenol derivatives.

Scientific Research Applications

2-(Cyclohexyloxy)-3-iodophenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-3-iodophenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with proteins and enzymes, affecting their activity. The iodine atom can participate in halogen bonding, influencing the compound’s binding affinity and specificity. These interactions can modulate various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Molecular Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
4-(Cyclohexylamino)phenol	Cyclohexylamino (C6H11NH-) at C4	C12H17NO	191.27	Amino group enhances basicity; used in polymer synthesis
3-(2-Cyclohexylamino-ethyl)-phenol	Cyclohexylamino-ethyl at C3	C14H21NO	219.33	Ethyl linker increases hydrophobicity
1-(3-Chlorophenyl)-2,2,2-trifluoroethyl methylphosphonate	Cl at C3, CF3 at ethyl chain	C9H9ClF3O3P	288.58	Halogenation (Cl, F) enhances stability and reactivity
Benzilic acid (2-Hydroxy-2,2-diphenylacetic acid)	Diphenyl groups at C2, hydroxyl	C14H12O3	228.24	Bulky substituents hinder rotation; chiral center
Hypothetical 2-(Cyclohexyloxy)-3-iodophenol	Cyclohexyloxy (C6H11O-) at C2, I at C3	C12H15IO2	~330.16*	Iodine provides heavy atom effect for crystallography	N/A

*Estimated based on molecular formula.

Key Comparative Insights

Substituent Effects on Reactivity Electron-Withdrawing vs. Electron-Donating Groups: The iodine atom in 2-(Cyclohexyloxy)-3-iodophenol is electron-withdrawing, which could deactivate the aromatic ring toward electrophilic substitution compared to electron-donating groups like the cyclohexylamino group in 4-(Cyclohexylamino)phenol . Halogenation: Unlike chlorinated or fluorinated analogs (e.g., 1-(3-chlorophenyl)-2,2,2-trifluoroethyl methylphosphonate) , iodine’s larger atomic radius may increase steric hindrance but improve photostability.

Solubility and Stability The cyclohexyloxy group likely enhances lipid solubility compared to polar amino groups in 4-(Cyclohexylamino)phenol . Iodine’s hydrophobicity may reduce aqueous solubility relative to hydroxylated analogs like benzilic acid (C14H12O3) .

Biological and Industrial Applications Coordination Chemistry: Iodine’s heavy atom effect makes 2-(Cyclohexyloxy)-3-iodophenol a candidate for X-ray crystallography, similar to iodinated contrast agents. Antimicrobial Potential: Cyclohexyl-substituted phenols (e.g., 3-(2-Cyclohexylamino-ethyl)-phenol) are explored for antimicrobial activity due to membrane-disrupting properties .